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Introduction

ERthermAC is a fluorescent probe designed for the real-time monitoring of temperature
fluctuations within the endoplasmic reticulum (ER) of living cells. This BODIPY-based dye
exhibits high specificity for the ER and displays a temperature-dependent fluorescence
intensity, making it a valuable tool for studying cellular thermogenesis. As the temperature of
the ER increases, the fluorescence intensity of ERthermAC decreases.[1][2] This property
allows for the qualitative and quantitative assessment of heat production in response to various
stimuli. ERthermAC is characterized by its excellent cell permeability, low cytotoxicity, and high
photostability, rendering it suitable for prolonged live-cell imaging experiments.[3][4] These
application notes provide a comprehensive protocol for the use of ERthermAC at a
concentration of 250 nM for live cell imaging applications in research, drug discovery, and
diagnostics.

Quantitative Data Summary

The following table summarizes the key optical and physical properties of the ERthermAC dye.
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Property Value Reference
Excitation Maximum 565 nm [31[5]
Emission Maximum 590 nm [31[5]

Recommended Working
) 250 nM
Concentration

[1]

Temperature Sensitivity -1.07%/°C (18.1°C to 35.0°C)

[2]

-4.76%/°C (35.7°C t0 42.8°C)  [2]

Localization Endoplasmic Reticulum

[2][6]

Signaling Pathways

ERthermAC is frequently utilized to monitor thermogenesis induced by various

pharmacological agents. Two commonly used inducers are isoproterenol and forskolin, which

both act to increase intracellular cyclic adenosine monophosphate (CAMP) levels, albeit

through different mechanisms. The subsequent activation of Protein Kinase A (PKA) initiates a

signaling cascade that culminates in increased cellular metabolism and heat production.
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Figure 1: Signaling pathway for isoproterenol and forskolin-induced thermogenesis.
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Experimental Protocols

This section provides a detailed protocol for staining live cells with 250 nM ERthermAC and
subsequent imaging to monitor changes in ER temperature.

Materials
e ERthermAC dye

o Dimethyl sulfoxide (DMSO), anhydrous

e Live cell imaging medium (e.g., phenol red-free DMEM)
e Phosphate-buffered saline (PBS)

o Cells of interest

e Black, clear-bottom imaging plates or dishes

o Fluorescence microscope with appropriate filter sets (e.g., TRITC or similar) and
environmental chamber

Reagent Preparation

o ERthermAC Stock Solution (1 mM): Prepare a 1 mM stock solution of ERthermAC in
anhydrous DMSO.

o ERthermAC Working Solution (250 nM): On the day of the experiment, dilute the 1 mM
ERthermAC stock solution to a final working concentration of 250 nM in pre-warmed, serum-
free live cell imaging medium.

Experimental Workflow

The following diagram outlines the general workflow for a live cell imaging experiment using
ERthermAC.
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Figure 2: General experimental workflow for ERthermAC live cell imaging.
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Detailed Staining Protocol for Adherent Cells

o Cell Seeding: Seed cells on a black, clear-bottom imaging plate or dish at an appropriate
density to achieve 70-80% confluency on the day of the experiment. Allow the cells to adhere
and grow for 24-48 hours in a 37°C, 5% COz2 incubator.

e Dye Loading:
o Aspirate the culture medium from the cells.
o Wash the cells once with pre-warmed PBS.

o Add the 250 nM ERthermAC working solution to the cells, ensuring the entire surface is
covered.

o Incubate the cells for 20-30 minutes at 37°C and 5% CO2.[1]
e Washing:

o Aspirate the ERthermAC working solution.

o Wash the cells twice with pre-warmed, phenol red-free imaging medium.[7]
e Imaging:

o Add fresh, pre-warmed, phenol red-free imaging medium to the cells.

o Place the imaging plate or dish on the microscope stage within an environmental chamber
maintained at 37°C and 5% CO:..

o Allow the cells to equilibrate for at least 10 minutes before imaging.
o Acquire baseline fluorescence images.

o Add the desired stimulus (e.g., isoproterenol, forskolin) and immediately begin time-lapse
imaging.

o Capture images at regular intervals for the desired duration of the experiment.
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Data Analysis

The change in ER temperature is inversely proportional to the fluorescence intensity of
ERthermAC. Data analysis typically involves quantifying the mean fluorescence intensity of
individual cells or regions of interest over time. A decrease in fluorescence intensity indicates
an increase in temperature. The relative change in fluorescence can be calculated and plotted
to visualize the thermogenic response.

Troubleshooting

Issue Possible Cause Solution

_ o ) Increase incubation time up to
Low fluorescence signal Insufficient dye loading )
45 minutes.

) Ensure the final working
Low dye concentration o
concentration is 250 nM.

) ) Wash cells an additional time
High background fluorescence  Incomplete washing o ] )
with imaging medium.

) ) Use phenol red-free imaging
Phenol red in the medium

medium.
Reduce the excitation light
Phototoxicity or o intensity and/or exposure time.
_ Excessive light exposure )
photobleaching Increase the interval between
image acquisitions.
. Use a positive control known to
No change in fluorescence ) ) o
. Cells are not responsive induce thermogenesis in your
after stimulus
cell type (e.g., FCCP).
Insufficient stimulus Optimize the concentration of
concentration the stimulus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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